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Compound of Interest

Compound Name: 4-Bromoisoquinolin-3-amine

Cat. No.: B079041 Get Quote

An In-depth Technical Guide on the Solubility of 4-Bromoisoquinolin-3-amine

This technical guide provides a detailed overview of the solubility of 4-Bromoisoquinolin-3-
amine, catering to researchers, scientists, and professionals in drug development. Due to the

limited publicly available quantitative data for this specific compound, this guide furnishes the

available information and outlines comprehensive experimental protocols for determining its

solubility in various solvents.

Introduction
4-Bromoisoquinolin-3-amine is a heterocyclic organic compound with potential applications in

medicinal chemistry and materials science. Understanding its solubility is a critical first step in

formulation development, enabling its effective delivery and study.[1] This guide summarizes

the known solubility data and provides a framework for its experimental determination.

Physicochemical Properties
Before delving into solubility, a summary of the key physicochemical properties of 4-
Bromoisoquinolin-3-amine is presented below.
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Property Value Source

Molecular Formula C₉H₇BrN₂ [2]

Molecular Weight 223.07 g/mol [2]

Appearance Solid (form not specified) [3]

Melting Point 120-122 °C (in water) [2]

Calculated Density 1.649 ± 0.06 g/cm³ (at 20 °C) [2]

Quantitative Solubility Data
Extensive searches for experimentally determined quantitative solubility data for 4-
Bromoisoquinolin-3-amine in various solvents yielded limited results. However, a calculated

aqueous solubility value has been reported.

Solvent Temperature Solubility Method

Water 25 °C
0.29 g/L (Very slightly

soluble)
Calculated

This calculated value suggests that 4-Bromoisoquinolin-3-amine has low solubility in water.

[2]

Experimental Protocols for Solubility Determination
For researchers requiring solubility data in specific solvents for their applications, the following

generalized experimental protocols are provided. These methods are standard in the

pharmaceutical and chemical industries for determining the solubility of active pharmaceutical

ingredients (APIs) and other organic compounds.[4][5][6]

General Qualitative Solubility Assessment
This initial screening provides a rapid assessment of solubility in various solvents.

Objective: To determine if the compound is soluble, partially soluble, or insoluble in a range of

solvents at a fixed concentration.
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Materials:

4-Bromoisoquinolin-3-amine

A selection of solvents (e.g., water, ethanol, methanol, acetone, dichloromethane, dimethyl

sulfoxide (DMSO), N,N-dimethylformamide (DMF), toluene, hexane)

Small test tubes or vials

Vortex mixer

Spatula

Procedure:

Place approximately 25 mg of 4-Bromoisoquinolin-3-amine into a small test tube.[7]

Add 0.75 mL of the selected solvent in portions, shaking vigorously after each addition.[7]

Continue to add the solvent up to a total of 1 mL and vortex the mixture for 60 seconds.[8]

Visually inspect the solution against a dark background to see if the solid has completely

dissolved.

Record the observation as "soluble" (dissolves completely), "partially soluble" (some solid

remains), or "insoluble" (no dissolution observed).[8]

Equilibrium Solubility Determination (Shake-Flask
Method)
This method is a widely accepted approach for determining the equilibrium solubility of a

compound in a specific solvent.[6]

Objective: To quantify the maximum concentration of 4-Bromoisoquinolin-3-amine that can

be dissolved in a given solvent at a specific temperature.

Materials:
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4-Bromoisoquinolin-3-amine

Chosen solvent(s)

Scintillation vials or flasks with screw caps

Orbital shaker or rotator with temperature control

Analytical balance

Syringe filters (e.g., 0.45 µm PTFE or PVDF)

High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometer for

quantification

Procedure:

Add an excess amount of 4-Bromoisoquinolin-3-amine to a vial containing a known

volume of the solvent. The presence of undissolved solid is necessary to ensure saturation.

[4]

Seal the vials to prevent solvent evaporation.

Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and

agitate for a sufficient period to reach equilibrium (typically 24-72 hours).[9]

After equilibration, allow the vials to stand undisturbed for a short period to let the excess

solid settle.

Carefully withdraw a sample of the supernatant using a syringe and filter it through a syringe

filter to remove any undissolved solid.

Dilute the filtrate with a suitable solvent to a concentration within the linear range of the

analytical method.

Quantify the concentration of 4-Bromoisoquinolin-3-amine in the diluted filtrate using a

validated HPLC or UV-Vis method.
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Calculate the solubility in units such as mg/mL or mol/L.

pH-Dependent Aqueous Solubility
For ionizable compounds, solubility can be highly dependent on the pH of the aqueous

medium. Given the presence of amine groups, 4-Bromoisoquinolin-3-amine is expected to

have pH-dependent solubility.

Objective: To determine the solubility of 4-Bromoisoquinolin-3-amine across a physiologically

relevant pH range.

Materials:

Same as for the shake-flask method.

Aqueous buffer solutions at various pH values (e.g., pH 1.2, 4.5, 6.8, and 7.4).[4]

Procedure:

Follow the equilibrium solubility determination (shake-flask) protocol.

Instead of a single solvent, use a series of aqueous buffer solutions covering the desired pH

range.

It is crucial to measure the pH of the saturated solution at the end of the experiment to

ensure the buffer capacity was sufficient.

Plot the determined solubility as a function of the final measured pH.

Logical Workflow for Solubility Assessment
The following diagram illustrates a logical workflow for a comprehensive assessment of the

solubility of a compound like 4-Bromoisoquinolin-3-amine.
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Caption: A workflow for systematic solubility assessment.
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Conclusion
While specific, experimentally-derived quantitative solubility data for 4-Bromoisoquinolin-3-
amine in a range of solvents is not readily available in the public domain, a calculated aqueous

solubility suggests it is very slightly soluble in water. For drug development and research

applications, it is imperative to experimentally determine the solubility in relevant solvent

systems. The generalized protocols and logical workflow provided in this guide offer a robust

framework for researchers to generate the necessary data to advance their work with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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